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Introduction
Ac2-26 is a 25-amino acid peptide derived from the N-terminus of the anti-inflammatory protein

Annexin A1.[1] It is recognized as a key mediator of Annexin A1's biological effects, particularly

in the regulation of inflammation and immune responses. Ac2-26 exerts its functions primarily

through interaction with the formyl peptide receptor (FPR) family, a group of G protein-coupled

receptors.[1] This technical guide provides an in-depth overview of the receptor binding and

signaling pathways associated with Ac2-26, presenting quantitative data, detailed experimental

protocols, and visual representations of the underlying molecular mechanisms.

Data Presentation: Receptor Binding and Functional
Potency
Ac2-26 is known to be a somewhat promiscuous ligand, capable of binding to multiple

members of the formyl peptide receptor family, including FPR1, FPR2/ALX, and FPR3.[2][3]

The functional potency of Ac2-26 at these receptors has been characterized by determining its

half-maximal effective concentration (EC50) in various functional assays.
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Ligand Receptor Parameter Value (µM)
Cell
Type/Assay

Reference

Ac2-26 Human FPR1 EC50 ~1
HEK-293

cells

Hayhoe et al.,

2006

Ac2-26
Human

FPR2/ALX
EC50 ~1

HEK-293

cells

Hayhoe et al.,

2006

Signaling Pathways
Upon binding to its cognate receptors, Ac2-26 initiates a cascade of intracellular signaling

events. The primary signaling pathways activated by Ac2-26 are the Extracellular signal-

regulated kinase (ERK) pathway, and in certain contexts, the Phosphoinositide 3-kinase

(PI3K)/Akt pathway and the Nuclear Factor-kappa B (NF-κB) pathway.

Ac2-26 Signaling via Formyl Peptide Receptors
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Ac2-26 Signaling Pathways
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Neutrophil Chemotaxis Assay Workflow

Isolate Human
Neutrophils

Resuspend in
Assay Medium

Add Neutrophils
to Top of Filter

Load Ac2-26/
Controls in

Bottom Wells

Incubate 90 min
at 37°C

Quantify Migrated
Cells with

Alamar Blue

Analyze Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calcium Flux Assay Workflow
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ERK Phosphorylation Western Blot Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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